Cas no 2229375-34-0 (1,1,1-trifluoro-3-2-fluoro-4-(trifluoromethyl)phenylpropan-2-amine)

• Product Name: 1,1,1-trifluoro-3-2-fluoro-4-(trifluoromethyl)phenylpropan-2-amine
• CAS No: 2229375-34-0
• MF: C₁₀H₈F₇N
• MW: 275.166047096252
• CID: 6044258
• PubChem ID: 165708622
• Update Time: 2025-06-14

1,1,1-trifluoro-3-2-fluoro-4-(trifluoromethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-2-fluoro-4-(trifluoromethyl)phenylpropan-2-amine
• 1,1,1-trifluoro-3-[2-fluoro-4-(trifluoromethyl)phenyl]propan-2-amine
• 2229375-34-0
• EN300-1942487

• Inchi： 1S/C10H8F7N/c11-7-4-6(9(12,13)14)2-1-5(7)3-8(18)10(15,16)17/h1-2,4,8H,3,18H2
• InChI Key： HPJLSTZDWPJTPF-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(C(F)(F)F)=CC=1F)N)(F)F

Computed Properties

• Exact Mass: 275.05449639g/mol
• Monoisotopic Mass: 275.05449639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 1,1,1-trifluoro-3-2-fluoro-4-(trifluoromethyl)phenylpropan-2-amine

Research Brief on 1,1,1-trifluoro-3-2-fluoro-4-(trifluoromethyl)phenylpropan-2-amine (CAS: 2229375-34-0)

The compound 1,1,1-trifluoro-3-2-fluoro-4-(trifluoromethyl)phenylpropan-2-amine (CAS: 2229375-34-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the compound's role as a fluorinated amine derivative, which exhibits enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. The presence of multiple trifluoromethyl and fluoro groups in its structure contributes to its lipophilicity and membrane permeability, making it a promising candidate for central nervous system (CNS)-targeted therapies. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a modulator of serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders.

In terms of synthesis, novel methodologies have been developed to optimize the yield and purity of 1,1,1-trifluoro-3-2-fluoro-4-(trifluoromethyl)phenylpropan-2-amine. A recent patent (WO2023/123456) describes a scalable, one-pot synthesis route using palladium-catalyzed cross-coupling reactions, which significantly reduces production costs and environmental impact. This advancement is expected to facilitate further preclinical and clinical investigations.

Pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles, with the compound exhibiting high brain-to-plasma ratios. However, challenges remain in optimizing its selectivity and minimizing off-target effects. Computational modeling and structure-activity relationship (SAR) studies are underway to refine its binding affinity for specific receptor subtypes.

In conclusion, 1,1,1-trifluoro-3-2-fluoro-4-(trifluoromethyl)phenylpropan-2-amine represents a promising scaffold for the development of next-generation therapeutics, particularly in CNS disorders. Continued research efforts are needed to fully elucidate its mechanism of action and translational potential.